Fabrication of thermoresponsive nanogels by thermo-nanoprecipitation and in situ encapsulation of bioactives†
Polymer Chemistry Pub Date: 2014-09-15 DOI: 10.1039/C4PY01186D
Abstract
A synthetic method for thermoresponsive, glycerol based nanogels has been developed. The nanogels were synthesized by nanoprecipitation of the orthogonally functionalized macromonomers and their gelation in water. The crosslinking points were generated by strain promoted azide–alkyne cycloaddition which enabled the in situ encapsulation of Doxorubicin HCl. The mild and surfactant free reaction conditions make these nanogels ideal candidates for biomedical applications.
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Journal Name：Polymer Chemistry
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CAS no.: 10424-09-6
